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Compound of Interest

Compound Name: 4-Chlorobiphenyl

Cat. No.: B017849

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and
handling precautions for 4-Chlorobiphenyl. Designed for professionals in research and drug
development, this document synthesizes critical information from safety data sheets and
toxicological studies to ensure safe laboratory practices. The following sections detail the
chemical and physical properties, hazard identification, handling and emergency procedures,
and the toxicological pathways of this compound.

Section 1: Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of 4-Chlorobiphenyl is
fundamental to its safe handling. This non-reactive, colorless crystalline solid presents specific
hazards that are directly related to these characteristics.[1][2] Key quantitative data are
summarized in Table 1 for easy reference.

Table 1: Physical and Chemical Properties of 4-Chlorobiphenyl
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Property Value Source
Molecular Formula C12HoCI [1]
Molecular Weight 188.65 g/mol [1]

Colorless crystals or shiny off-
Appearance

[1]

white flakes
Melting Point 77.7°C (171.9 °F) [1]
- , 291.1 °C (556 °F) at 760
Boiling Point [1]
mmHg
Solubility Insoluble in water [2][3]
Vapor Pressure 1 mmHg at 96.4 °C (205.5 °F) [1]

Section 2: Hazard Identification and Classification

4-Chlorobiphenyl is classified as a hazardous substance with specific risks to human health

and the environment. It is crucial to understand these hazards to implement appropriate safety

measures. The compound is irritating to the skin, eyes, mucous membranes, and upper

respiratory tract.[1][3][4] Prolonged or repeated exposure may cause damage to organs.[4][5]

Furthermore, it is very toxic to aquatic life with long-lasting effects.[4][5]

Table 2: GHS Hazard Classification

Hazard Class Category

Hazard Statement

Specific target organ toxicity —

repeated exposure

H373: May cause damage to
organs through prolonged or

repeated exposure.[4][5]

Hazardous to the aquatic

environment, acute hazard

H400: Very toxic to aquatic life.
[1]

Hazardous to the aquatic

environment, long-term hazard

H410: Very toxic to aquatic life
with long lasting effects.[1][4]

[5]
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Section 3: Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is paramount to minimize exposure risk.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following
diagram outlines the recommended PPE for handling 4-Chlorobiphenyl.

Personal Protective Equipment (PPE)

Handling Conditions NIOSH-Approved Respirator with Organic Vapor Cartridge

Chemical Fume Hood
Flame-Retardant Lab Coat or Coveralls

Well-Ventilated Area
' g Chemical-Impermeable Gloves

Safety Goggles with Side Shields

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling 4-Chlorobiphenyl.

Handling Procedures

+ Handle in a well-ventilated place, preferably within a chemical fume hood.[4]
* Avoid contact with skin and eyes.[4]

¢ Avoid the formation of dust and aerosols.[4]
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» Use non-sparking tools to prevent ignition.[4]

e Wash hands thoroughly after handling.[6]

Storage Conditions

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]
o Keep away from incompatible materials such as strong oxidizing and reducing agents.[3][4]

o Store separately from foodstuff containers.[4]

Section 4: Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical. The following
workflows detail the necessary steps for accidental release and exposure.

Accidental Release Measures

A spill of 4-Chlorobiphenyl requires a systematic and cautious response to prevent
environmental contamination and personnel exposure.
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:

Dampen Solid Material with 60-70% Ethanol

Evacuate Personnel to Safe Areas

Transfer to a Suitable, Closed Container

Clean Contaminated Surfaces with Ethanol and then Soap and Water

Dispose of Waste in Accordance with Regulations

Spill Controlled

Click to download full resolution via product page

Caption: Workflow for responding to an accidental release of 4-Chlorobiphenyl.

First-Aid Measures

Rapid response is crucial in the case of personal exposure. The following diagram outlines the
appropriate first-aid procedures for different routes of exposure.
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Route of Exposure First-Aid Actions

Rinse mouth with water.

Do NOT induce vomiting.

@ Rinse with pure water for at least 15 minutes.
M Remove contaminated clothing.
Wash with soap and plenty of water.

Medicalv%ttention

Seek Immediate

Medical Attention

Move to Fresh Air.

If not breathing, give artificial respiration.

Click to download full resolution via product page

Caption: First-aid procedures for exposure to 4-Chlorobiphenyl.

Section 5: Fire-Fighting Measures

While 4-Chlorobiphenyl is probably combustible, specific flash point data is not available.[1][4]
In case of a fire involving this material, use a dry chemical, carbon dioxide, or Halon
extinguisher.[1][4] Firefighters should wear self-contained breathing apparatus and full
protective gear.[6]

Section 6: Toxicological Information and
Experimental Protocols

Understanding the toxicity of 4-Chlorobiphenyl is essential for risk assessment.

Summary of Toxicity Data
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Table 3: Acute Toxicity Data for 4-Chlorobiphenyl

Route Species Value Source
Oral Rat LD50: 1010 mg/kg [7]
Intraperitoneal Mouse LD50: 880 mg/kg [7]

Toxicological Pathways

The toxicity of 4-Chlorobiphenyl is linked to its metabolism. Like other polychlorinated
biphenyls (PCBSs), its mechanism of action can involve binding to the aryl hydrocarbon (Ah)
receptor, which alters gene transcription, particularly of cytochrome P450 enzymes.[7] This can
lead to endocrine disruption and other toxic effects.[7] The metabolic activation of 4-
Chlorobiphenyl can proceed through hydroxylation and subsequent oxidation to form reactive
quinone metabolites, which are considered the ultimate carcinogens.[8][9]
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Caption: Metabolic activation pathway of 4-Chlorobiphenyl leading to toxicity.

Experimental Protocols for Toxicity Testing

The following are summaries of standardized experimental protocols for assessing the toxicity
of chemical substances like 4-Chlorobiphenyl, based on OECD guidelines.
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This method is a stepwise procedure using a minimum number of animals to classify a

substance's acute oral toxicity.[1]

Animal Selection: Healthy, young adult rodents (usually female rats) are used.[1]

Dose Administration: The test substance is administered orally in a single dose to a group of
three animals.[1] The starting dose is selected from fixed levels (5, 50, 300, or 2000 mg/kg
body weight) based on existing information.[1]

Observation: Animals are observed for mortality and clinical signs of toxicity for up to 14
days.[10]

Stepwise Procedure: Depending on the outcome (mortality or survival) in the first group, the
dose for the next group of three animals is either increased or decreased according to a
defined flowchart.[1]

Endpoint: The test allows for the classification of the substance into one of several toxicity
classes based on the observed mortality at different dose levels.[1][4]

This test evaluates the potential of a substance to cause skin irritation or corrosion.[11][12]

Animal Selection: A single albino rabbit is typically used for the initial test.[12]

Test Substance Application: A small amount of the test substance (0.5 mL for liquids or 0.5 g
for solids) is applied to a small patch of shaved skin (approximately 6 cm?) and covered with
a gauze patch for a 4-hour exposure period.[11][12]

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at
specified intervals for up to 14 days.[12]

Scoring: The severity of the skin reactions is scored.

Confirmatory Test: If the initial test does not show a corrosive effect but indicates irritation,
the response is confirmed using up to two additional animals.[11]

This test determines the acute lethal toxicity of a substance to fish.[13]

Test Organisms: A recommended fish species is exposed to the test substance.[13]
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o Test Conditions: The test is conducted for a 96-hour period.[13] At least seven fish are used
for each test concentration and for the control group.[13]

» Concentrations: A series of at least five concentrations of the test substance, typically in a
geometric progression, are used.[13]

e Observations: Mortalities are recorded at 24, 48, 72, and 96 hours.[13]

o Endpoint: The concentration that is lethal to 50% of the test fish (LC50) is determined.[13]

Section 7: Disposal Considerations

Dispose of 4-Chlorobiphenyl and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations.[4] Waste materials should be
collected in suitable, closed containers for disposal by a licensed professional waste disposal
service.[4] Avoid release to the environment.[4][5]

This guide is intended to provide essential safety information for trained professionals. Always
refer to the most current and complete Safety Data Sheet (SDS) for 4-Chlorobiphenyl before
handling the substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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